Cas no 2228144-73-6 (3-(5-nitropyridin-2-yl)butan-1-amine)

• Product Name: 3-(5-nitropyridin-2-yl)butan-1-amine
• CAS No: 2228144-73-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6056230
• PubChem ID: 165972285
• Update Time: 2025-06-08

3-(5-nitropyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitropyridin-2-yl)butan-1-amine
• EN300-1732661
• 2228144-73-6

• Inchi： 1S/C9H13N3O2/c1-7(4-5-10)9-3-2-8(6-11-9)12(13)14/h2-3,6-7H,4-5,10H2,1H3
• InChI Key： FQZUUDXQJBCWNM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C(C)CCN)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-(5-nitropyridin-2-yl)butan-1-amine

Comprehensive Overview of 3-(5-nitropyridin-2-yl)butan-1-amine (CAS No. 2228144-73-6): Properties, Applications, and Research Insights

The compound 3-(5-nitropyridin-2-yl)butan-1-amine (CAS No. 2228144-73-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique nitropyridine core and butan-1-amine side chain, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for nitrogen-containing heterocycles like 3-(5-nitropyridin-2-yl)butan-1-amine has surged due to their role in designing bioactive molecules. The nitro group in its structure facilitates further functionalization, enabling the synthesis of derivatives with enhanced properties. This adaptability resonates with the growing focus on structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From an industrial perspective, CAS 2228144-73-6 is often discussed in the context of green chemistry and atom economy. Its synthesis can be optimized to minimize waste, addressing the increasing regulatory and environmental concerns. Laboratories are also exploring its compatibility with flow chemistry techniques, which are gaining traction for their efficiency and scalability—a frequent search query among chemists in 2024.

The compound’s physicochemical properties, such as solubility and stability under various pH conditions, are critical for formulation scientists. These attributes are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, a trending topic in computational chemistry and machine learning-assisted molecular modeling. Such analyses help predict the compound’s behavior in biological systems, reducing trial-and-error in lab experiments.

Beyond pharmaceuticals, 3-(5-nitropyridin-2-yl)butan-1-amine has potential applications in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-withdrawing nitropyridine moiety makes it a candidate for developing advanced functional materials, a subject heavily searched in academic databases and patent filings.

In summary, CAS 2228144-73-6 represents a multifaceted compound bridging gaps between academia and industry. Its relevance to drug development, sustainable synthesis, and emerging technologies ensures its continued prominence in scientific discourse. Researchers and manufacturers alike are encouraged to explore its untapped potential while adhering to ethical and environmental guidelines.